Cas no 13868-70-7 (Phosphonic acid,[(methylimino)bis(methylene)]bis-, trisodium salt (9CI))

• Product Name: Phosphonic acid,[(methylimino)bis(methylene)]bis-, trisodium salt (9CI)
• CAS No: 13868-70-7
• MF: C₃H₈NNa₃O₆P₂
• MW: 285.015555381775
• CID: 174389
• PubChem ID: 44152403
• Update Time: 2025-04-19

Phosphonic acid,[(methylimino)bis(methylene)]bis-, trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(methylimino)bis(methylene)]bis-, trisodium salt (9CI)
• trisodium hydrogen [(methylimino)dimethylene]diphosphonate
• trisodium,hydroxy-[[methyl(phosphonatomethyl)amino]methyl]phosphinate
• EINECS 237-616-6
• Phosphonicacid,[(methylimino)dimethylene]di-,trisodium salt (8CI)
• Trisodium hydrogen ((methylimino)dimethylene)diphosphonate
• (Methyliminobismethylenebisphosphonic acid)O,O,O'-trisodium salt
• 13868-70-7
• trisodium;hydroxy-[[methyl(phosphonatomethyl)amino]methyl]phosphinate
• DTXSID50930186
• Trisodium hydrogen[(methylimino)dimethylene]diphosphonate
• Trisodium ({[(hydroxyphosphinato)methyl](methyl)amino}methyl)phosphonate

• Inchi： 1S/C3H11NO6P2.3Na/c1-4(2-11(5,6)7)3-12(8,9)10;;;/h2-3H2,1H3,(H2,5,6,7)(H2,8,9,10);;;/q;3*+1/p-3
• InChI Key： MIEXMTGLZIWATN-UHFFFAOYSA-K
• SMILES： P(CN(C)CP(=O)([O-])[O-])(=O)([O-])O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 284.95200
• Monoisotopic Mass: 284.95199382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 146.41000
• LogP: 0.50320